5-benzyl-3-(2-furyl)-2-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione

• IUPAC Name: 5-benzyl-3-(furan-2-yl)-2-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C22H18N2O4/c25-21-18-19(17-12-7-13-27-17)24(16-10-5-2-6-11-16)28-20(18)22(26)23(21)14-15-8-3-1-4-9-15/h1-13,18-20H,14H2
• InChI Key: GLYNUAHOUCDRGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3C(N(OC3C2=O)C4=CC=CC=C4)C5=CC=CO5
• Molecular Formula: C22H18N2O4
• Molecular Weight: 374.4 g/mol

Description

5-benzyl-3-(2-furyl)-2-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 5-benzyl-3-(2-furyl)-2-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione is not fully understood. However, it has been suggested that this compound may exert its effects by modulating the activity of certain enzymes or receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that 5-benzyl-3-(2-furyl)-2-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione exhibits various biochemical and physiological effects. For example, this compound has been found to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cell cultures.

Advantages and Limitations for Lab Experiments

One advantage of using 5-benzyl-3-(2-furyl)-2-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione in lab experiments is its relatively simple synthesis method. However, a limitation of this compound is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 5-benzyl-3-(2-furyl)-2-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione. One potential avenue is to investigate its potential use in the treatment of neurodegenerative diseases, as some studies have suggested that this compound may have neuroprotective effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 5-benzyl-3-(2-furyl)-2-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione involves the reaction of benzylamine, furfural, and 2,4-diphenyl-3,5-dioxo-pyrrolidine in the presence of a catalyst. The resulting product is a white crystalline solid that can be purified by recrystallization.

Scientific Research Applications

5-benzyl-3-(2-furyl)-2-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione has been investigated for its potential therapeutic applications in various scientific research studies. One study found that this compound exhibited potent anti-inflammatory activity in animal models, suggesting its potential use in the treatment of inflammatory diseases.